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Compound of Interest

Compound Name: 2-Hexanoylthiophene

Cat. No.: B1595107 Get Quote

This guide provides a comparative analysis of the characterization data for 2-
Hexanoylthiophene and its longer-chain homologs, 2-Heptanoylthiophene and 2-

Octanoylthiophene, as well as its shorter-chain counterpart, 2-Pentanoylthiophene. This

document is intended for researchers, scientists, and drug development professionals

interested in the physicochemical properties and potential applications of these 2-

acylthiophenes.

Characterization Data
The following tables summarize the available physical and chemical properties of 2-
Hexanoylthiophene and its selected alternatives. It is important to note that experimental

spectroscopic data (NMR, IR, MS) for these compounds are not readily available in publicly

accessible databases. The information presented here is compiled from various chemical data

repositories.

Table 1: Physical Properties of 2-Acylthiophenes
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Property
2-
Hexanoylthiop
hene

2-
Heptanoylthio
phene

2-
Octanoylthiop
hene

2-
Pentanoylthio
phene

Molecular

Formula
C₁₀H₁₄OS C₁₁H₁₆OS C₁₂H₁₈OS C₉H₁₂OS

Molecular Weight

( g/mol )
182.28 196.31 210.34 168.26

Boiling Point (°C)
117-119 (at 1

Torr)

154-156 (at 15

mmHg)[1][2]

120-122 (at 1

mmHg)[3][4]
257

Melting Point

(°C)

Data not

available

Data not

available

Data not

available
80[5]

Density (g/cm³) 1.065 1.026[1][2] 1.008[3]
Data not

available

Refractive Index
Data not

available
1.521[1][2] 1.520[3]

Data not

available

Table 2: Spectroscopic Data Summary
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Compound 1H NMR 13C NMR IR
Mass
Spectrometry

2-

Hexanoylthiophe

ne

Data not

available

Data not

available

Data not

available

Data not

available

2-

Heptanoylthioph

ene

Data not

available

Data not

available

Data not

available

Major fragments

(m/z): 126, 111,

139, 127, 43[6]

2-

Octanoylthiophe

ne

Data not

available

Data not

available

Data not

available

Data not

available

2-

Pentanoylthiophe

ne

Data not

available

Data not

available

Data not

available

Data not

available

Experimental Protocols
Synthesis of 2-Acylthiophenes via Friedel-Crafts
Acylation
The synthesis of 2-acylthiophenes, including 2-Hexanoylthiophene and its homologs, is

commonly achieved through the Friedel-Crafts acylation of thiophene. This electrophilic

aromatic substitution reaction involves the reaction of thiophene with an appropriate acyl

chloride or anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃) or stannic chloride (SnCl₄).

General Procedure:

Reaction Setup: A solution of thiophene in a suitable dry, non-polar solvent (e.g., carbon

disulfide, nitrobenzene) is prepared in a reaction vessel equipped with a stirrer, dropping

funnel, and a reflux condenser. The apparatus should be protected from atmospheric

moisture.
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Catalyst Addition: The Lewis acid catalyst (e.g., AlCl₃) is added portion-wise to the thiophene

solution while maintaining a low temperature (typically 0-5 °C) with an ice bath.

Acylating Agent Addition: The corresponding acyl chloride (e.g., hexanoyl chloride for the

synthesis of 2-Hexanoylthiophene) is added dropwise from the dropping funnel to the

stirred reaction mixture. The temperature is carefully controlled during the addition.

Reaction: After the addition is complete, the reaction mixture is stirred at room temperature

or gently heated to ensure the completion of the reaction. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Work-up: The reaction mixture is poured onto crushed ice and hydrolyzed with dilute

hydrochloric acid to decompose the aluminum chloride complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable

organic solvent (e.g., diethyl ether). The combined organic extracts are washed with a

sodium bicarbonate solution and then with water.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate or sodium sulfate), and the solvent is removed by rotary evaporation. The crude

product is then purified by vacuum distillation to obtain the desired 2-acylthiophene.

Experimental Workflow and Mechanisms
The synthesis of 2-acylthiophenes via Friedel-Crafts acylation is a well-established and

versatile method. The general workflow and the underlying reaction mechanism are depicted

below.
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Caption: General workflow for the synthesis of 2-acylthiophenes.

The mechanism of the Friedel-Crafts acylation involves the formation of a highly electrophilic

acylium ion, which then attacks the electron-rich thiophene ring.
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Caption: Mechanism of Friedel-Crafts acylation of thiophene.

Biological Activity and Applications
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Thiophene derivatives are known to exhibit a wide range of biological activities and are

important scaffolds in medicinal chemistry.[7] They are found in numerous pharmaceuticals and

are investigated for their potential as anticancer, anti-inflammatory, antiviral, and antimicrobial

agents.[8] The specific biological roles of 2-acylthiophenes, including 2-Hexanoylthiophene,

are less well-defined in publicly available literature. However, their structural similarity to other

biologically active thiophenes suggests their potential as intermediates for the synthesis of

novel therapeutic agents.[9][10] Further research is needed to elucidate the specific signaling

pathways and molecular targets of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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